Cas no 18650-61-8 (8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8,8-dimethyl-, iodide (1:1), (3-exo)-)

8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8,8-dimethyl-, iodide (1:1), (3-exo)- structure
18650-61-8 structure
Product Name:8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8,8-dimethyl-, iodide (1:1), (3-exo)-
CAS No:18650-61-8
MF:C9H18INO
MW:283.149795055389
CID:237455
PubChem ID:13710638
Update Time:2025-04-19

8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8,8-dimethyl-, iodide (1:1), (3-exo)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8,8-dimethyl-, iodide (1:1), (3-exo)-
    • 8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-ol,iodide
    • AC1L6X1Q
    • Cholesterol O-trifluoroacetate
    • Cholesterol, trifluoroacetate
    • cholesteryl trifluoroacetate
    • Cholesteryltrifluoracetat
    • Cholesteryl-trifluoracetat
    • NSC515885
    • Tropin-methoiodid
    • EN300-7889173
    • NSC-72922
    • SCHEMBL735193
    • DTXSID90940103
    • 3327-16-0
    • 93262-73-8
    • 3-HYDROXY-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM IODIDE
    • NSC72922
    • 8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-ol;iodide
    • Methyltropinium Iodide
    • 18650-61-8
    • Inchi: 1S/C9H18NO.HI/c1-10(2)7-3-4-8(10)6-9(11)5-7;/h7-9,11H,3-6H2,1-2H3;1H/q+1;/p-1
    • InChI Key: NKCPHRNBTHHOPJ-UHFFFAOYSA-M
    • SMILES: [I-].OC1CC2CCC(C1)[N+]2(C)C

Computed Properties

  • Exact Mass: 283.043307
  • Monoisotopic Mass: 283.043307
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 20.23000
  • LogP: -2.28870
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